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Compound of Interest

Compound Name: Siliclad

Cat. No.: B15290181

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to using Siliclad, a hydrophobic,

water-dispersible coating, to reduce friction between moving parts in laboratory and research

environments. Siliclad forms a chemically bonded alkylsilicone layer on siliceous substrates

and other materials, significantly lowering their coefficient of friction and providing a lubricious,

water-repellent surface.

Introduction to Siliclad
Siliclad is a monomeric octadecylsilane derivative that, when applied to a surface, creates a

durable, low-friction coating.[1] This coating is particularly effective on glass and vitreous

surfaces but can also be adapted for use on other materials commonly found in laboratory

equipment, such as stainless steel, aluminum, and certain plastics. The primary benefits of

using Siliclad include improved drainage of laboratory glassware, reduced breakage of optical

fibers, and decreased protein adsorption in analytical equipment.[1][2]

The active component in Siliclad is an octadecylsilane derivative that reacts with water to form

a silanol-rich prepolymer. This prepolymer then condenses with hydroxyl groups present on the

substrate's surface to form a chemically bound alkylsilicone film.[1]
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Physical and Chemical Properties
A summary of the key properties of Siliclad and Siliclad-treated surfaces is provided in the

tables below.

Table 1: Properties of Siliclad Solution
Property Value

Solids Content 20%[1]

Specific Gravity 0.88[1]

Viscosity 8-20 cSt[1]

Flashpoint 27°C[1]

Shelf Life Six months in sealed containers[1]

Table 2: Properties of Siliclad-Treated Glass Surfaces
Property Untreated Glass Siliclad-Treated Glass

Static Coefficient of Friction

(glass on glass)
0.9 - 1.0[1] 0.2 - 0.3[1]

Critical Surface Tension 78 dynes/cm[1] 31 dynes/cm[1]

Surface Resistivity 1 x 10¹² ohms[1] 1.2 x 10¹³ ohms[1]

Blood Protein Adsorption (100

hr)
0.13 mg/mm²[1] 0.01 - 0.02 mg/mm²[1]

Values are for glass slides dipped in a 1% Siliclad solution and cured for 5 minutes at 100°C.

[1]

Mechanism of Action
The friction-reducing properties of Siliclad are attributed to the formation of a highly ordered,

low-energy surface. The long octadecyl chains of the silane molecules align themselves to

create a "brush-like" layer that minimizes inter-surface adhesion and provides a lubricious

interface.
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Siliclad Application and Friction Reduction

Siliclad
(Octadecylsilane derivative) Silanol-rich Prepolymer

Hydrolysis

Water
Coated Substrate

(Low Friction Surface)Condensation

Substrate with
-OH groups (e.g., Glass)
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Start

Clean Surface
(Detergent/Alkali Wash)

Rinse with
Deionized Water

Dry Surface

Prepare 1% Siliclad
Aqueous Solution

Apply Siliclad
(Immerse, Spray, or Wipe)

Rinse off Excess

Cure
(100°C for 3-5 min or
24h at Room Temp)

End
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Benefits of Siliclad Coating

Reduced Friction
(Lower wear and energy consumption)

Hydrophobicity
(Improved drainage, water repellency)

Reduced Protein Adsorption
(Less sample loss, cleaner surfaces)

Chemical Inertness
(Good stability in many environments) Considerations

Surface Preparation is Critical
(Requires clean, activated surface)

Limited Data on Non-Siliceous Substrates
(Empirical testing may be needed)

Aqueous Solution Stability
(Prepare fresh for best results)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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